Cas no 2279124-38-6 (4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol)

• Product Name: 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol
• CAS No: 2279124-38-6
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• MDL: MFCD31806062
• CID: 5095119
• Update Time: 2025-05-21

4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol
• 4-[[2-(4-chlorophenyl)-1,3-thiazol-5-yl]amino]phenol

• MDL： MFCD31806062
• Inchi： 1S/C15H11ClN2OS/c16-11-3-1-10(2-4-11)15-17-9-14(20-15)18-12-5-7-13(19)8-6-12/h1-9,18-19H
• InChI Key： FJYXLIFNUIMSSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=C(NC2C=CC(=CC=2)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 4.8
• Topological Polar Surface Area: 73.4

Additional information on 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol

4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol: Exploring Its Potential and Applications

The compound 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol, also known by its CAS number 2279124-38-6, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of phenol, featuring a thiazole ring and a chlorophenyl group, which contribute to its unique chemical properties. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatility in chemical reactions and biological activities. The presence of the chlorophenyl group further enhances the compound's potential for various applications.

Recent studies have highlighted the importance of 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol in drug discovery. Its structure allows for interactions with various biological targets, making it a promising candidate for the development of new therapeutic agents. For instance, research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The synthesis of 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol involves a multi-step process that combines nucleophilic aromatic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product. This has facilitated its scalability for industrial applications.

In terms of chemical properties, 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol demonstrates good solubility in polar solvents due to its hydroxyl group and aromatic substituents. Its stability under various pH conditions makes it suitable for use in aqueous environments, which is advantageous for its application in pharmaceutical formulations.

One of the most exciting developments involving this compound is its role in material science. Researchers have explored its ability to act as a precursor for the synthesis of advanced materials such as conducting polymers and metal-organic frameworks (MOFs). The thiazole ring's ability to coordinate with metal ions has been leveraged to create MOFs with high surface areas and exceptional catalytic properties.

Moreover, 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol has shown promise in environmental chemistry. Its ability to adsorb heavy metal ions from aqueous solutions has been investigated as a potential solution for water purification. This property is particularly valuable given the increasing concern over water pollution and the need for efficient remediation techniques.

Despite its numerous advantages, there are challenges associated with the use of 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol. For instance, its synthesis requires precise control over reaction conditions to avoid by-products that could compromise its purity. Additionally, further research is needed to fully understand its long-term effects on biological systems and environmental sustainability.

In conclusion, 4-{[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]amino}phenol represents a versatile compound with a wide range of potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.